Cas no 1103879-74-8 (N,N-dimethyl-1,3-thiazolidine-4-carboxamide)

• Product Name: N,N-dimethyl-1,3-thiazolidine-4-carboxamide
• CAS No: 1103879-74-8
• MF: C₆H₁₂N₂OS
• MW: 160.237279891968
• CID: 4571991
• Update Time: 2025-09-27

N,N-dimethyl-1,3-thiazolidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-1,3-thiazolidine-4-carboxamide
• thiazolidine-4-carboxylic acid dimethylamide

• Inchi： 1S/C6H12N2OS/c1-8(2)6(9)5-3-10-4-7-5/h5,7H,3-4H2,1-2H3
• InChI Key： MBLLFHXZSVVLOB-UHFFFAOYSA-N
• SMILES： S1CNC(C(N(C)C)=O)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 138
• XLogP3: -0.1
• Topological Polar Surface Area: 57.6

N,N-dimethyl-1,3-thiazolidine-4-carboxamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N,N-dimethyl-1,3-thiazolidine-4-carboxamide

N,N-Dimethyl-1,3-Thiazolidine-4-Carboxamide: A Comprehensive Overview

N,N-Dimethyl-1,3-thiazolidine-4-carboxamide, with the CAS number 1103879-74-8, is a versatile organic compound that has garnered significant attention in various fields due to its unique chemical properties and potential applications. This compound belongs to the class of thiazolidinones, which are known for their structural diversity and functional versatility. The molecule consists of a thiazolidine ring system substituted with a dimethylamino group at the 4-position, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the importance of N,N-dimethyl-1,3-thiazolidine-4-carboxamide in the development of bioactive compounds. Its structure allows for easy modification, enabling researchers to explore its potential in drug discovery and agrochemicals. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit promising anti-inflammatory and antioxidant activities, suggesting its potential use in therapeutic applications.

The synthesis of N,N-dimethyl-1,3-thiazolidine-4-carboxamide involves a multi-step process that typically begins with the formation of the thiazolidine ring. This is achieved through the cyclization of an appropriate amino acid derivative or via condensation reactions involving thiols and carbonyl compounds. The dimethylation step is crucial for imparting the desired reactivity and stability to the molecule. Advanced techniques such as microwave-assisted synthesis have been employed to optimize this process, reducing reaction times and enhancing yield.

In terms of applications, N,N-dimethyl-1,3-thiazolidine-4-carboxamide has found utility in the agricultural sector as a precursor for fungicides and insecticides. Its ability to inhibit key enzymes involved in fungal growth has been validated in several field trials. Moreover, its role as a building block in peptide synthesis has made it indispensable in pharmaceutical research. The compound's compatibility with various coupling agents and its stability under physiological conditions make it an ideal candidate for drug delivery systems.

Recent advancements in computational chemistry have also shed light on the electronic properties of N,N-dimethyl-1,3-thiazolidine-4-carboxamide. Density functional theory (DFT) studies have revealed that the compound exhibits favorable electronic communication within its thiazolidine ring system, which contributes to its reactivity. These insights have facilitated the design of more efficient synthetic routes and have opened new avenues for exploring its catalytic applications.

From an environmental perspective, N,N-dimethyl-1,3-thiazolidine-4-carboxamide has been evaluated for its biodegradability and ecotoxicological impact. According to a 2022 report by the European Chemicals Agency (ECHA), the compound demonstrates moderate biodegradability under aerobic conditions. However, further research is required to assess its long-term effects on aquatic ecosystems.

In conclusion, N,N-dimethyl-1,3-thiazolidine-4-carboxamide is a multifaceted compound with a wide range of applications across industries. Its structural flexibility and reactivity make it an invaluable tool in organic synthesis and drug discovery. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an even greater role in advancing scientific innovation.